N-(4-methoxy-2-nitrophenyl)-2-(4-(methylthio)phenyl)acetamide

• IUPAC Name: N-(4-methoxy-2-nitrophenyl)-2-(4-methylsulfanylphenyl)acetamide
• InChI: InChI=1S/C16H16N2O4S/c1-22-12-5-8-14(15(10-12)18(20)21)17-16(19)9-11-3-6-13(23-2)7-4-11/h3-8,10H,9H2,1-2H3,(H,17,19)
• InChI Key: AMQHLLLQRZRJLW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)CC2=CC=C(C=C2)SC)[N+](=O)[O-]
• Molecular Formula: C16H16N2O4S
• Molecular Weight: 332.4 g/mol
• CAS No.: 942007-78-5

Description

N-(4-methoxy-2-nitrophenyl)-2-(4-(methylthio)phenyl)acetamide is a useful research compound. Its molecular formula is C16H16N2O4S and its molecular weight is 332.37. The purity is usually 95%.
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Scientific Research Applications

Photoassisted Fenton Reaction in Water Treatment

• Study Context : The photoassisted Fenton reaction was investigated for the decomposition of metolachlor (a related compound), demonstrating rapid decomposition and mineralization to inorganic compounds (Pignatello & Sun, 1995).

Catalytic Hydrogenation in Dye Synthesis

• Study Context : N-(3-Amino-4-methoxyphenyl)acetamide, an important intermediate in azo disperse dyes production, was synthesized via hydrogenation, showcasing a novel catalyst's high activity and selectivity (Zhang Qun-feng, 2008).

N,N-Diacylaniline Derivatives Synthesis and Characterization

• Study Context : Various N,N-diacylaniline derivatives, including related compounds, were synthesized and characterized using FTIR and NMR techniques, shedding light on their chemical structure and properties (Al‐Sehemi et al., 2017).

Solvatochromism and Hydrogen Bond Effects

• Study Context : The effects of bifurcate hydrogen bond on the IR spectrum and dipole moment of N-(4-Methyl-2-nitrophenyl)acetamide were explored, showing the influence of solvent properties and temperature on molecular interactions (Krivoruchka et al., 2004).

Application in Biochemical Assays

• Study Context : The compound was used in developing colorimetric assays for enzymes like N-acetyl-beta-D-glucosaminidase, demonstrating its stability and efficacy in clinical chemistry applications (Yuen et al., 1982).

Antimalarial Activity and Structure-Activity Relationships

• Study Context : In a study on antimalarial activity, derivatives of the compound showed correlations between chemical structure modifications and antimalarial potency, indicating its potential in developing antimalarial drugs (Werbel et al., 1986).

Comparative Metabolism in Herbicide Research

• Study Context : The metabolism of chloroacetamide herbicides, including related compounds, was compared in human and rat liver microsomes, providing insights into herbicide toxicity and metabolic pathways (Coleman et al., 2000).